
Toxicological data for 9-Methyldecanal

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 9-Methyldecanal

CAS No.: 137352-60-4

Cat. No.: B128117

Get Quote

An In-Depth Technical Guide to the Toxicological Profile of 9-Methyldecanal (CAS: 137352-60-

4)

Executive Summary
This technical guide provides a comprehensive toxicological evaluation of 9-Methyldecanal, a
saturated fatty aldehyde. Due to a notable absence of direct experimental data for this specific

molecule in publicly accessible literature and regulatory databases, this assessment employs a

scientifically robust read-across approach. This methodology leverages data from structurally

similar analogs, primarily its isomer 2-Methyldecanal, to infer the toxicological profile of the

target compound. This approach is a cornerstone of modern chemical safety assessment,

endorsed by regulatory bodies worldwide. The evaluation concludes that 9-Methyldecanal is
not expected to pose a genotoxic risk. Its primary toxicological consideration is a potential for

skin sensitization, for which a quantitative risk assessment can be performed using derived

sensitization thresholds from analog data.

Introduction and the Imperative for a Read-Across
Approach
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9-Methyldecanal (CAS: 137352-60-4) is an 11-carbon branched-chain aliphatic aldehyde.[1]

Aliphatic aldehydes are a significant class of chemicals used widely as fragrance and flavor

ingredients. A thorough understanding of their toxicological profile is essential for ensuring

consumer and occupational safety.

A diligent search of scientific literature and regulatory databases reveals a significant gap in

experimental toxicological data for 9-Methyldecanal specifically. In such scenarios,

abandoning safety assessment is not an option. Instead, regulatory science relies on the

principle of read-across. This involves predicting the properties of a "target" chemical (9-
Methyldecanal) by using data from one or more "source" chemicals that are structurally and

functionally similar. The fundamental premise is that similar chemical structures will have

similar physicochemical properties, be metabolized through similar pathways, and thus exhibit

similar toxicological profiles.

For this assessment, the primary source analog is the isomer 2-Methyldecanal (CAS: 19009-

56-4), for which a comprehensive safety assessment has been conducted by the Research

Institute for Fragrance Materials (RIFM).[2] Data from the parent n-alkanal, Decanal (CAS: 112-

31-2), is also considered for baseline comparison.[3]

Physicochemical Properties and Justification for
Read-Across
The validity of a read-across approach is founded on the physicochemical similarity between

the target and source compounds. The aldehyde functional group is the key toxico-

pharmacological feature, and the alkyl chain length and branching pattern influence properties

like lipophilicity and absorption.

Table 1: Comparison of Physicochemical Properties of 9-Methyldecanal and Analogs
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Property
9-Methyldecanal
(Target)

2-Methyldecanal
(Source)

Decanal (Source)

CAS Number 137352-60-4[1] 19009-56-4[4] 112-31-2[3]

Molecular Formula C₁₁H₂₂O[1] C₁₁H₂₂O[4] C₁₀H₂₀O[3]

Molecular Weight 170.29 g/mol [1] 170.29 g/mol [4] 156.26 g/mol [3]

Calculated LogP 4.1[1] 4.4[4] 3.8[3]

The identical molecular formula and weight of the isomers, along with their similar lipophilicity

(LogP), provide a strong basis for grouping these substances and using read-across for

toxicological endpoint assessment.

Source Analogs (Data Available)

Target Compound (Data Gap)

2-Methyldecanal
(Isomer)

9-Methyldecanal

 Read-Across
(Strong Justification)

Decanal
(Parent Aldehyde)

 Read-Across
(Supporting Data)

Other Methyl Aldehydes
(e.g., 2-Methyloctanal)

 Read-Across
(Specific Endpoints)

Fig 1. Read-Across Logic
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Fig 1. Read-Across Logic for 9-Methyldecanal.

Toxicological Hazard Assessment (via Read-Across)
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The following sections summarize the toxicological profile of 9-Methyldecanal as inferred from

its structural analogs. The primary source of data is the RIFM Safety Assessment for 2-

Methyldecanal.[2]

Acute Toxicity
No direct data is available for 9-Methyldecanal. Aliphatic aldehydes generally exhibit low acute

toxicity via oral and dermal routes. For the analog Decanal, the oral LD50 in rats is >5 g/kg and

the dermal LD50 in rabbits is >5 g/kg, indicating low acute toxicity. A similar profile is expected

for 9-Methyldecanal.

Skin and Eye Irritation
Data for the analog Decanal suggests it can be a skin and eye irritant.[3] As a reactive

aldehyde, 9-Methyldecanal should be considered a potential irritant until specific data proves

otherwise. In formulation risk assessments, its concentration would be managed to avoid such

effects.

Skin Sensitization
Skin sensitization is a key endpoint for fragrance ingredients. The potential of a substance to

induce skin allergy is assessed, and a threshold for the induction of this effect is determined.

Methodology: The Murine Local Lymph Node Assay (LLNA) The LLNA is the standard in vivo

method for assessing skin sensitization potential. It quantifies the proliferation of lymphocytes

in the draining lymph nodes following dermal application of a test chemical. An increase in

proliferation above a defined threshold (typically a Stimulation Index >3) indicates a

sensitization potential.

Expert Insight: The LLNA is preferred over older guinea pig methods because it is more

humane, quantitative, and provides a dose-response relationship. From this dose-response

curve, a crucial value can be derived: the EC3 value, which is the estimated concentration of

the chemical required to produce a threefold increase in lymphocyte proliferation. This EC3

value is a direct measure of a substance's sensitization potency.

Results (from 2-Methyldecanal): The RIFM safety assessment for 2-Methyldecanal established

a No Expected Sensitization Induction Level (NESIL) of 5900 µg/cm².[2] The NESIL is a key
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value for quantitative risk assessment (QRA) for fragrances. It is derived from all available

sensitization data, including LLNA results, and represents the highest exposure level that is not

expected to induce sensitization in humans. This value can be confidently read across to 9-
Methyldecanal.

Genotoxicity
Genotoxicity assessment is critical to rule out the potential for a chemical to cause DNA or

chromosomal damage, which could lead to cancer or heritable defects. A standard battery of in

vitro tests is typically required.

Expert Insight: The read-across approach is heavily utilized for genotoxicity. The RIFM

assessment for 2-Methyldecanal concluded it is not expected to be genotoxic based on data

from the read-across analog 2-methyloctanal.[2] This demonstrates confidence in the shared,

non-genotoxic properties of this class of branched aldehydes.

Key Study: In Vitro Micronucleus Test (on 2-methyloctanal) This assay is used to detect

chromosomal damage. Human peripheral blood lymphocytes were treated with the analog 2-

methyloctanal. The substance did not induce an increase in micronuclei, indicating it is not

clastogenic (does not cause chromosome breakage) under the test conditions.[2] Based on this

and other supporting data, 9-Methyldecanal is not expected to have genotoxic potential.[2]
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In Vitro Genotoxicity Assessment Workflow

Test Substance
(e.g., 2-Methyloctanal)

Bacterial Reverse Mutation Assay
(Ames Test)

Tests for gene mutation

In Vitro Micronucleus Test
Tests for chromosome damage

Mouse Lymphoma Assay
(or HPRT Test)

Tests for gene mutation

Weight of Evidence Evaluation

Potential Genotoxin
Further testing required

 Positive
Signal

Not Genotoxic In Vitro
Read-across to 9-Methyldecanal

 All Negative

Fig 2. Genotoxicity Testing Workflow

Click to download full resolution via product page

Fig 2. A typical workflow for in vitro genotoxicity assessment.

Repeated Dose and Reproductive Toxicity
For these higher-tier endpoints, the RIFM assessment for 2-Methyldecanal utilized data from

another analog, 2-methylundecanal.[2] An OECD 414 prenatal developmental toxicity study in

rats showed no adverse effects on development at relevant dose levels.[2] This data provides

confidence that branched aldehydes in this category, including 9-Methyldecanal, are not a

concern for reproductive or developmental toxicity.

Risk Characterization
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Hazard identification is only one part of the safety assessment. The final step is risk

characterization, which combines the hazard profile with exposure estimates to determine if a

substance is safe under its intended use conditions.

For fragrance ingredients like 9-Methyldecanal, the risk assessment for skin sensitization is

paramount. The process uses the NESIL value derived from analog data in a process called

Quantitative Risk Assessment (QRA).

Hazard Identification: 9-Methyldecanal is identified as a potential skin sensitizer with a

NESIL of 5900 µg/cm².

Exposure Assessment: Aggregate exposure models (like Creme RIFM) estimate the amount

of a fragrance ingredient a consumer is exposed to from all different product types (e.g., fine

fragrance, shampoo, lotion).

Risk Characterization: The estimated consumer exposure level (in µg/cm²) is compared to

the NESIL. If the exposure is below the NESIL, the product is considered safe with respect to

skin sensitization. This process is used to set maximum acceptable concentration levels for

the ingredient in various consumer product categories.[2]

Conclusion
While direct experimental toxicological data for 9-Methyldecanal is scarce, a robust safety

profile can be constructed using a scientifically-defended read-across approach from structural

analogs.

Genotoxicity: 9-Methyldecanal is not considered to be genotoxic.

Skin Sensitization: It is presumed to be a skin sensitizer, a common property for aliphatic

aldehydes. A reliable No Expected Sensitization Induction Level (NESIL) of 5900 µg/cm²,

read across from its isomer 2-Methyldecanal, allows for its safe use to be managed through

Quantitative Risk Assessment.

Other Endpoints: The substance is expected to have low acute toxicity and is not a concern

for reproductive or developmental toxicity based on available analog data.
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This in-depth guide demonstrates how modern toxicological principles can be applied to ensure

the safe use of chemicals even in the absence of a complete substance-specific dataset,

upholding the highest standards of scientific integrity and consumer safety.

References
RIFM. (2023). RIFM fragrance ingredient safety assessment, 2-methyldecanal, CAS Registry

Number 19009-56-4. Food and Chemical Toxicology, 177, 113840. [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 14135862, 9-Methyldecanal. Retrieved from [Link].

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 8175, Decanal. Retrieved from [Link].

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 29381, 2-Methyldecanal. Retrieved from [Link].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 9-Methyldecanal | C11H22O | CID 14135862 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

3. Decanal | C10H20O | CID 8175 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 2-Methyldecanal | C11H22O | CID 29381 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Toxicological data for 9-Methyldecanal]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128117/docs#toxicological-data-for-9-methyldecanal]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.sciencedirect.com/science/article/pii/S027869152300262X
https://www.benchchem.com/product/b128117/docs?utm_src=pdf-body#toxicological-data-for-9-methyldecanal
https://pubchem.ncbi.nlm.nih.gov/compound/9-Methyldecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Decanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecanal
https://www.benchchem.com/product/b128117?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/9-Methyldecanal
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/19009-56-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/19009-56-4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Decanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecanal
https://www.benchchem.com/product/b128117/docs#toxicological-data-for-9-methyldecanal
https://www.benchchem.com/product/b128117/docs#toxicological-data-for-9-methyldecanal
https://www.benchchem.com/product/b128117/docs#toxicological-data-for-9-methyldecanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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